2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C18H15FN2O4S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H15FN2O4S/c1-25-14-5-3-2-4-13(14)20-16(22)10-15-17(23)21(18(24)26-15)12-8-6-11(19)7-9-12/h2-9,15H,10H2,1H3,(H,20,22)
• InChI Key: VWHPDUWPKQSYOC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F

Description

2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide, also known as FFA4 agonist, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist exerts its effects through the activation of free fatty acid receptor 4 (2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide), which is a G protein-coupled receptor expressed in various tissues, including adipose tissue, pancreas, and immune cells. 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide activation leads to the activation of various signaling pathways, including Gαq, Gαi, and Gαs, which regulate glucose metabolism, inflammation, and cell proliferation.
Biochemical and Physiological Effects:
2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist has been shown to improve glucose metabolism by increasing insulin sensitivity and glucose uptake in adipose tissue and skeletal muscle. It also reduces inflammation by inhibiting the activation of NF-κB signaling pathway in immune cells. In addition, 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist inhibits cancer cell proliferation by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist in lab experiments is its specificity for 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide receptor, which allows for the selective activation of this receptor without affecting other signaling pathways. However, one limitation is the lack of commercially available 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonists, which may limit the availability of this compound for research purposes.

Future Directions

There are several future directions for the research of 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist. One direction is the development of more potent and selective 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonists for therapeutic applications in various diseases. Another direction is the elucidation of the molecular mechanisms underlying the effects of 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist, which may lead to the identification of new targets for drug development. Additionally, the investigation of the effects of 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist in combination with other therapies may provide new insights into the treatment of complex diseases.

Synthesis Methods

The synthesis of 2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist involves the reaction of 2-aminothiazolidin-4-one with 4-fluorobenzoyl chloride, followed by the reaction with 2-methoxyphenylacetyl chloride. The final product is obtained after purification by chromatography.

Scientific Research Applications

2-[3-(4-fluorophenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-(2-methoxyphenyl)acetamide agonist has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, obesity, inflammation, and cancer. It has been shown to improve glucose metabolism, reduce inflammation, and inhibit cancer cell proliferation in vitro and in vivo.